molecular formula C20H18BrNO4 B249221 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one

4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one

Cat. No. B249221
M. Wt: 416.3 g/mol
InChI Key: CHVSFRGQBDRRDQ-VLGSPTGOSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BML-210 and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are involved in the inflammatory response. Additionally, studies have shown that the compound has potential anticancer properties, which may be due to its ability to induce cell death in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one are varied. Studies have shown that the compound has anti-inflammatory properties, which may be due to its ability to inhibit the activity of certain enzymes that are involved in the inflammatory response. Additionally, the compound has potential anticancer properties, which may be due to its ability to induce cell death in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments include its potential as an anti-inflammatory agent and its potential anticancer properties. However, there are also limitations to using this compound in lab experiments. For example, the compound may not be effective in all types of cancer cells, and its mechanism of action is not fully understood.

Future Directions

There are many potential future directions for research on 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one. Some potential areas of study include further investigation into the compound's mechanism of action, as well as its potential use in the treatment of other inflammatory diseases. Additionally, the compound may be studied for its potential use in combination with other drugs in the treatment of cancer. Overall, there is still much to be learned about the potential applications of 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one in scientific research.

Synthesis Methods

The synthesis of 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a multi-step process that involves the reaction of various chemicals. The synthesis method usually involves the condensation of 4-bromobenzoyl chloride with 2-hydroxyethylamine, followed by the reaction of the resulting product with 4-methylphenylhydrazine. The final product is obtained by treating the resulting compound with acetic anhydride and sodium acetate.

Scientific Research Applications

4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential applications in various scientific research fields. Some of the most notable applications include its use as an anti-inflammatory agent, as well as its potential use in cancer research. The compound has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have shown that the compound has potential anticancer properties, making it a potential candidate for the development of new cancer treatments.

properties

Product Name

4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one

Molecular Formula

C20H18BrNO4

Molecular Weight

416.3 g/mol

IUPAC Name

(4Z)-4-[(4-bromophenyl)-hydroxymethylidene]-1-(2-hydroxyethyl)-5-(4-methylphenyl)pyrrolidine-2,3-dione

InChI

InChI=1S/C20H18BrNO4/c1-12-2-4-13(5-3-12)17-16(19(25)20(26)22(17)10-11-23)18(24)14-6-8-15(21)9-7-14/h2-9,17,23-24H,10-11H2,1H3/b18-16-

InChI Key

CHVSFRGQBDRRDQ-VLGSPTGOSA-N

Isomeric SMILES

CC1=CC=C(C=C1)C2/C(=C(\C3=CC=C(C=C3)Br)/O)/C(=O)C(=O)N2CCO

SMILES

CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Br)O)C(=O)C(=O)N2CCO

Canonical SMILES

CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Br)O)C(=O)C(=O)N2CCO

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.